BE“GHE Foundational & Exploratory

Check Availability & Pricing

1,4-Bis(chlorodifluoromethyl)benzene IUPAC
name

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

1,4-
Compound Name:
Bis(chlorodifluoromethyl)benzene

cat. No.: B1330883

An In-depth Technical Guide to 1,4-Bis(chlorodifluoromethyl)benzene

This technical guide provides a comprehensive overview of 1,4-
bis(chlorodifluoromethyl)benzene, including its chemical identity, properties, synthesis, and
applications, tailored for researchers, scientists, and professionals in drug development and
materials science.

Chemical Identity and Nomenclature

The compound with the common name 1,4-bis(chlorodifluoromethyl)benzene is
systematically named according to IUPAC nomenclature.

IUPAC Name: 1,4-bis[chloro(difluoro)methyl]benzene[1][2]
e CAS Number: 2629-68-7[1][2]

e Synonyms: 1,4-Bis-(chloro-difluoro-methyl)-benzene, p-Bis(chlorodifluoromethyl)benzene,
a,a'-Dichloro-a,0,a',a'-tetrafluoro-p-xylene[1]

e Molecular Formula: CsHaCl2F4[1][2]

e Molecular Weight: 247.02 g/mol [1][3]
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Physicochemical Properties

A summary of the key physical and chemical properties of 1,4-
bis(chlorodifluoromethyl)benzene is presented in the table below. This data is crucial for its
handling, application in synthesis, and for predicting its behavior in various chemical
environments.

Property Value Source
Appearance Clear, colorless liquid [3]
Melting Point 11-12 °C [4]
Boiling Point 55.5 °C at 3.8 mmHg [4]
Density 1.46 g/cm3 [4]
Flash Point >150 °C [4]
Storage Temperature 2-8 °C [3]
Solubility Sparingly soluble in water [3]
LogP 3.93-4.37 [4]
Synthesis

The primary route for the synthesis of 1,4-bis(chlorodifluoromethyl)benzene involves the
fluorination of 1,4-bis(trichloromethyl)benzene. The precursor, 1,4-bis(trichloromethyl)benzene,
is prepared by the free-radical chlorination of p-xylene.

Synthesis of 1,4-Bis(trichloromethyl)benzene
(Precursor)

1,4-Bis(trichloromethyl)benzene is produced by the exhaustive chlorination of p-xylene,
typically under UV irradiation to initiate the free-radical reaction.

Reaction: CeHa(CHs)2 + 6Cl2 --(UV light)--> CeHa(CCl3)2 + 6HCI

Synthesis of 1,4-Bis(chlorodifluoromethyl)benzene
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The target compound is synthesized by the partial fluorination of 1,4-
bis(trichloromethyl)benzene using hydrogen fluoride in a suitable solvent. A 79% yield has been
reported for this reaction.[2]

Reaction: CeHa(CCl3)2 + 4HF --(1,2-dichloroethane)--> CeHa(CCIF2)2 + 4HCI

Experimental Protocol: Synthesis of 1,4-
Bis(chlorodifluoromethyl)benzene

The following is a generalized experimental protocol based on the reported synthesis.
Materials:

e 1,4-Bis(trichloromethyl)benzene

e Anhydrous hydrogen fluoride (HF)

e 1,2-Dichloroethane (solvent)

» Reaction vessel suitable for handling HF (e.g., a pressure-resistant fluoropolymer or
stainless steel reactor)

 Stirring apparatus

e Temperature control system

e Neutralizing agent (e.g., sodium bicarbonate solution)
e Drying agent (e.g., anhydrous magnesium sulfate)

« Distillation apparatus for purification

Procedure:

 In a suitable reaction vessel, dissolve 1,4-bis(trichloromethyl)benzene in 1,2-dichloroethane
under an inert atmosphere.

e Cool the solution to a suitable temperature (e.g., 0-10 °C).

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/1,4-Bis(trichloromethyl)benzene
https://www.benchchem.com/product/b1330883?utm_src=pdf-body
https://www.benchchem.com/product/b1330883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Carefully add anhydrous hydrogen fluoride to the reaction mixture with stirring. The molar
ratio of HF to the starting material should be carefully controlled to achieve the desired
degree of fluorination.

» Allow the reaction to proceed at a controlled temperature with continuous stirring. The
reaction progress can be monitored by techniques such as GC-MS.

e Upon completion, carefully quench the reaction by pouring the mixture into a cold, aqueous
solution of a neutralizing agent like sodium bicarbonate.

o Separate the organic layer.

e Wash the organic layer with water and brine.

e Dry the organic layer over a suitable drying agent.
e Remove the solvent under reduced pressure.

 Purify the crude product by vacuum distillation to obtain 1,4-
bis(chlorodifluoromethyl)benzene.

Applications

1,4-Bis(chlorodifluoromethyl)benzene is a valuable building block in organic synthesis,
particularly for introducing fluorinated moieties into larger molecules.

o Pharmaceutical and Agrochemical Synthesis: The chlorodifluoromethyl group can be a key
structural motif in bioactive molecules. This compound serves as a precursor for introducing
this group onto aromatic rings, which can influence properties like lipophilicity, metabolic
stability, and binding affinity.

o Materials Science: It is used as a monomer or precursor in the synthesis of fluorinated
polymers. These polymers can possess desirable properties such as high thermal stability,
chemical resistance, and specific dielectric properties, making them suitable for applications
in electronics and high-performance materials.[3]

Safety and Handling
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1,4-Bis(chlorodifluoromethyl)benzene is classified as an irritant.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1]

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P280
(Wear protective gloves/protective clothing/eye protection/face protection),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[1]

Handle this compound in a well-ventilated fume hood, wearing appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.
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Caption: Synthetic route to 1,4-bis(chlorodifluoromethyl)benzene from p-xylene.

Experimental Workflow: Synthesis and Purification
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Caption: General workflow for the synthesis and purification of the target compound.
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Conceptual Application in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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